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Compound of Interest

Compound Name: SGC3027

Cat. No.: B1193585 Get Quote

SGC3027 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of SGC3027, with a special focus on

addressing solubility issues in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is SGC3027 and what is its mechanism of action?

A1: SGC3027 is a cell-permeable prodrug of SGC8158, which is a potent and selective

inhibitor of Protein Arginine Methyltransferase 7 (PRMT7).[1][2][3][4][5] Upon entering the cell,

SGC3027 is converted by intracellular reductases into its active form, SGC8158.[3][4][6][7]

SGC8158 acts as a SAM-competitive inhibitor of PRMT7, preventing the methylation of its

substrates, such as Histone H2B and Heat Shock Protein 70 (HSP70).[2][3][4][5]

Q2: What is the primary application of SGC3027?

A2: SGC3027 is primarily used as a chemical probe to study the biological functions of PRMT7

in cellular processes.[1][4] Its ability to inhibit the methylation of HSP70 has linked PRMT7 to

the cellular stress response.[4][5]

Q3: What is the recommended solvent for initial stock solution preparation?

A3: The recommended solvent for preparing a stock solution of SGC3027 is Dimethyl Sulfoxide

(DMSO).[1][2][8]
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Q4: How should I store SGC3027 and its stock solutions?

A4: SGC3027 powder should be stored at -20°C for long-term stability (≥ 4 years).[2][8] DMSO

stock solutions should be stored at -80°C for up to 6 months, or at -20°C for up to 1 month.[1]

Troubleshooting SGC3027 Solubility in Aqueous
Solutions
Q5: I observed precipitation when diluting my SGC3027 DMSO stock solution into my aqueous

cell culture medium. What should I do?

A5: This is a common issue for compounds with low aqueous solubility. Here are several steps

you can take to mitigate precipitation:

Lower the Final Concentration: The most straightforward approach is to use a lower final

concentration of SGC3027 in your experiment.

Increase the DMSO Concentration: While high concentrations of DMSO can be toxic to cells,

a slight increase in the final DMSO percentage (e.g., from 0.1% to 0.5%) might improve

solubility. Always include a vehicle control with the same final DMSO concentration in your

experiment.

Use a Surfactant: For in vivo preparations, Tween-80 is used to create a suspended solution.

[1] For in vitro assays, a very low concentration of a biocompatible surfactant like Tween-20

or Pluronic F-68 might help, but this needs to be validated for your specific cell line and

assay.

Stepwise Dilution: Instead of diluting the DMSO stock directly into the final volume of

aqueous buffer, try a stepwise dilution. First, dilute the DMSO stock into a smaller volume of

buffer, then add this intermediate dilution to the final volume.

Pre-warm the Aqueous Buffer: Having your cell culture medium or buffer at 37°C before

adding the SGC3027 stock solution can sometimes help to prevent precipitation.

Quantitative Data Summary
SGC3027 Solubility
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Solvent Concentration Notes

DMSO 250 mg/mL (317.51 mM) Requires sonication.[1]

DMSO 100 mM [2]

In Vivo Formulation (Suspended Solution)

Component Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%

This formulation yields a 2.08 mg/mL suspended

solution and requires sonication.[1][9]

Experimental Protocols
Protocol for Preparing SGC3027 for a Cell-Based Assay

Prepare a 10 mM Stock Solution in DMSO:

Allow the SGC3027 powder to equilibrate to room temperature before opening the vial.

Add the appropriate volume of high-quality, anhydrous DMSO to the vial to achieve a 10

mM concentration. For example, for 1 mg of SGC3027 (MW: 787.37 g/mol ), add 127 µL of

DMSO.

Vortex and sonicate the solution until the compound is fully dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -80°C.

Diluting SGC3027 into Cell Culture Medium:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/SGC3027.html
https://www.rndsystems.com/products/sgc-3027_6825
https://www.medchemexpress.com/SGC3027.html
https://file.medchemexpress.com/batch_PDF/HY-112445/SGC3027-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1193585?utm_src=pdf-body
https://www.benchchem.com/product/b1193585?utm_src=pdf-body
https://www.benchchem.com/product/b1193585?utm_src=pdf-body
https://www.benchchem.com/product/b1193585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thaw an aliquot of the 10 mM SGC3027 stock solution at room temperature.

Pre-warm your cell culture medium to 37°C.

Perform a serial dilution to reach your desired final concentration. For example, to achieve

a 10 µM final concentration in your cell culture plate:

First, prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99

µL of pre-warmed medium (resulting in a 100 µM solution). Mix gently by pipetting.

Then, add the required volume of this 100 µM intermediate solution to your cells. For

example, add 10 µL of the 100 µM solution to 990 µL of medium in a well to get a final

concentration of 1 µM.

Important: After adding the compound to the cells, gently swirl the plate to ensure even

distribution and immediately inspect under a microscope for any signs of precipitation.

Visualizations
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SGC3027 Mechanism of Action
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Caption: Mechanism of SGC3027 action within a cell.
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Troubleshooting SGC3027 Aqueous Solubility
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Caption: Workflow for troubleshooting SGC3027 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. rndsystems.com [rndsystems.com]

3. SGC3027 - Applications - CAT N°: 25325 [bertin-bioreagent.com]

4. researchgate.net [researchgate.net]

5. Pharmacological inhibition of PRMT7 links arginine monomethylation to the cellular stress
response - PubMed [pubmed.ncbi.nlm.nih.gov]

6. medkoo.com [medkoo.com]

7. researchgate.net [researchgate.net]

8. caymanchem.com [caymanchem.com]

9. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [SGC3027 solubility issues in aqueous solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193585#sgc3027-solubility-issues-in-aqueous-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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